Cas no 2228385-85-9 (3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid
• CAS No: 2228385-85-9
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5996061
• PubChem ID: 165859010
• Update Time: 2025-11-06

3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid
• EN300-1823531
• 2228385-85-9

• Inchi： 1S/C8H6FNO3/c9-7-5(2-1-3-10-7)4-6(11)8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： AMCWOQODBGEVQS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid

Introduction to 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228385-85-9)

3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228385-85-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of a fluoropyridine moiety and an α-keto acid functional group, contribute to its unique chemical properties and potential therapeutic applications.

The fluoropyridine ring in 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid is a key pharmacophore that influences its interactions with biological targets. Fluorine atoms are known to modulate the electronic and steric properties of molecules, often enhancing binding affinity and metabolic stability. In recent years, fluorinated pyridines have been extensively studied for their role in developing small-molecule inhibitors targeting various enzymes and receptors. The α-keto acid moiety, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutics. For instance, studies have demonstrated that compounds incorporating fluoropyridine scaffolds exhibit potent activity against kinases, which are critical targets in oncology research. The structural flexibility of 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid allows for modifications at multiple positions, including the carboxylic acid group and the pyridine ring, facilitating the development of libraries of analogs for high-throughput screening.

In addition to its potential in oncology, 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid has shown promise in other therapeutic areas. Researchers have explored its derivatives as inhibitors of enzymes involved in metabolic pathways, such as lipases and carbonic anhydrases. The fluorine atom's ability to increase lipophilicity while maintaining solubility makes this compound an attractive candidate for oral administration. Furthermore, the α-keto acid functionality can be exploited to develop prodrugs or conjugates that enhance bioavailability or target specificity.

The synthesis of 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the introduction of the fluoropyridine ring via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, followed by functionalization at the propionic acid position. Advances in catalytic systems have enabled more efficient and scalable synthetic routes, reducing costs and improving yields. These developments are crucial for translating promising candidates into viable drug candidates.

The biological evaluation of 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid has revealed several interesting properties. In vitro studies have shown that certain derivatives exhibit inhibitory activity against targets relevant to inflammatory diseases and infectious disorders. The fluorine atom's electronic effects can fine-tune receptor binding affinities, leading to improved selectivity over off-target proteins. Additionally, structural modifications have been explored to enhance pharmacokinetic profiles, including bioavailability and tissue distribution.

One notable application of this compound is in the development of probes for biochemical assays. The reactive α-keto acid group serves as a handle for labeling biomolecules or covalently capturing enzyme substrates or inhibitors. Such probes are invaluable tools for elucidating enzyme mechanisms and identifying novel drug targets. The versatility of 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid makes it a preferred choice for researchers seeking to develop sophisticated biochemical tools.

The future prospects for 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid are promising, with ongoing research focusing on expanding its therapeutic potential. Computational modeling and artificial intelligence-driven drug discovery are being leveraged to identify new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are accelerating the translation of basic research into clinical applications. As our understanding of disease mechanisms grows, compounds like 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid will continue to play a pivotal role in addressing unmet medical needs.

In conclusion, 3-(2-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228385-85-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to metabolic diseases. The ongoing development efforts underscore its importance as a scaffold for innovative drug discovery and biochemical tools. As advancements in synthetic chemistry and computational biology continue to evolve, the future applications of this compound are bound to expand further.